Cas no 2034619-80-0 (4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine)

• Product Name: 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine
• CAS No: 2034619-80-0
• MF: C₁₇H₁₆BrClN₂O₂
• MW: 395.678142547607
• CID: 5340527
• Update Time: 2025-06-07

4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone
• (3-bromophenyl)-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]methanone
• 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine

• Inchi： 1S/C17H16BrClN2O2/c18-13-4-1-3-12(9-13)17(22)21-8-2-5-14(11-21)23-16-6-7-20-10-15(16)19/h1,3-4,6-7,9-10,14H,2,5,8,11H2
• InChI Key： RHYCATBEHZJUEV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCCC(C1)OC1C=CN=CC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine

Introduction to 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine (CAS No. 2034619-80-0)

4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine (CAS No. 2034619-80-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine is noteworthy for its intricate arrangement of functional groups. The molecule consists of a pyridine ring substituted with a chloro group at the 3-position and an oxy group linked to a piperidine ring. The piperidine ring is further functionalized with a 1-(3-bromobenzoyl) group, which imparts additional complexity and reactivity to the molecule. This unique combination of functional groups contributes to the compound's diverse biological activities and potential therapeutic applications.

The synthesis of 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of 3-chloropyridine with an appropriate piperidine derivative, followed by the introduction of the 1-(3-bromobenzoyl) group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and development purposes.

In terms of biological activities, 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of certain pro-inflammatory enzymes. Additionally, it has been shown to have antiproliferative effects on cancer cells, making it a candidate for further investigation in oncology.

Recent studies have also explored the pharmacokinetic properties of 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery and dosing regimens in clinical settings. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, which support its potential as a therapeutic agent.

The safety profile of 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound exhibits low toxicity at therapeutic concentrations, which is a positive attribute for its development as a pharmaceutical product. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-{[1-(3-bromobenzoyl)piperidin-3-yl]oxy}-3-chloropyridine (CAS No. 2034619-80-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research are supported by recent advancements in synthetic methodologies and preclinical studies. As research continues to uncover new insights into its properties and mechanisms of action, this compound may play a significant role in the development of novel therapeutic agents for various diseases.